3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[1-(1H-imidazol-1-yl)propan-2-yl]propanamide

• IUPAC Name: 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(1-imidazol-1-ylpropan-2-yl)propanamide
• InChI: InChI=1S/C16H23N5OS/c1-11(9-21-8-7-17-10-21)18-15(22)6-5-14-12(2)19-16(23-4)20-13(14)3/h7-8,10-11H,5-6,9H2,1-4H3,(H,18,22)
• InChI Key: NYWNGHOGVGJNMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)C)CCC(=O)NC(C)CN2C=CN=C2
• Molecular Formula: C16H23N5OS
• Molecular Weight: 333.5 g/mol

Description

The compound “3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[1-(1H-imidazol-1-yl)propan-2-yl]propanamide” is a complex organic molecule. It contains a pyrimidine ring which is a six-membered heterocyclic ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring in this compound is substituted with methyl and methylsulfanyl groups. The compound also contains an imidazole ring, which is a five-membered heterocyclic ring with two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrimidine ring and an imidazole ring. The pyrimidine ring is substituted with methyl and methylsulfanyl groups. The imidazole ring is attached to a propanamide group.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the broad range of activities exhibited by imidazole derivatives. Additionally, new synthetic routes could be explored to improve the efficiency of its synthesis.